Cas no 1219807-87-0 (4-Iodo Suberoylanilide Hydroxamic Acid)

• Product Name: 4-Iodo Suberoylanilide Hydroxamic Acid
• CAS No: 1219807-87-0
• MF: C₁₄H₁₉IN₂O₃
• MW: 390.216736078262
• CID: 1059073
• PubChem ID: 46205754
• Update Time: 2025-07-25

4-Iodo Suberoylanilide Hydroxamic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo Suberoylanilide Hydroxamic Acid
• 4-iodo-SAHA
• SCHEMBL8363203
• CCG-208661
• N1-hydroxy-N8-(4-iodophenyl)octanediamide
• HY-124007
• CS-0083852
• J-004746
• UFJ
• CHEMBL1091578
• 1219807-87-0
• N~1~-Hydroxy-N~8~-(4-iodophenyl)octanediamide
• DTXSID30673084
• AKOS040744918
• PD021368
• N'-hydroxy-N-(4-iodophenyl)octanediamide

• Inchi： 1S/C14H19IN2O3/c15-11-7-9-12(10-8-11)16-13(18)5-3-1-2-4-6-14(19)17-20/h7-10,20H,1-6H2,(H,16,18)(H,17,19)
• InChI Key： BYVHZKAHBXINPL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)NC(CCCCCCC(NO)=O)=O

Computed Properties

• Exact Mass: 390.04400
• Monoisotopic Mass: 390.04404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43000
• LogP: 3.53960

Additional information on 4-Iodo Suberoylanilide Hydroxamic Acid

4-Iodo Suberoylanilide Hydroxamic Acid (CAS No. 1219807-87-0): A Comprehensive Overview

4-Iodo Suberoylanilide Hydroxamic Acid, chemically designated as CAS No. 1219807-87-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical biology. This compound belongs to the class of hydroxamic acid derivatives, characterized by its unique structural motif that includes an iodo substituent, a suberoyl group, and an anilide moiety. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The iodo substituent in 4-Iodo Suberoylanilide Hydroxamic Acid plays a crucial role in its reactivity and interaction with biological targets. Iodine-containing compounds are widely recognized for their ability to participate in various chemical transformations, including cross-coupling reactions, which are fundamental in modern drug synthesis. This feature makes the compound particularly useful in medicinal chemistry for constructing complex molecular architectures. Furthermore, the suberoyl group contributes to the compound's hydrophobicity, influencing its solubility and bioavailability—critical factors in drug design.

The anilide moiety, on the other hand, introduces a polar aromatic ring system that can engage in hydrogen bonding and other non-covalent interactions with biological macromolecules. These interactions are essential for modulating the binding affinity and selectivity of potential drug candidates. The hydroxamic acid functionality is another key feature, as it can act as a ligand for metal ions and enzymes, providing a versatile platform for designing metallo-drugs or enzyme inhibitors.

In recent years, 4-Iodo Suberoylanilide Hydroxamic Acid has been explored in several cutting-edge research projects aimed at addressing unmet medical needs. One notable area of investigation is its potential as an inhibitor of poly(ADP-ribose) polymerases (PARPs), which are enzymes involved in DNA repair and stress signaling pathways. Dysregulation of PARP activity has been implicated in various diseases, including cancer and neurodegenerative disorders. Studies have demonstrated that derivatives of this compound exhibit promising inhibitory effects on PARP enzymes, suggesting their therapeutic potential.

Another emerging application of 4-Iodo Suberoylanilide Hydroxamic Acid is in the development of kinase inhibitors. Kinases are a large family of enzymes that play pivotal roles in cell signaling pathways, making them attractive targets for anti-cancer therapies. The unique structural features of this compound allow it to interact with specific kinase domains, potentially leading to the discovery of novel kinase inhibitors with improved efficacy and reduced side effects. Preliminary computational studies have highlighted its binding affinity to several kinases, warranting further experimental validation.

The compound's versatility also extends to its utility as a building block for more complex molecules. Researchers have leveraged its reactive sites—particularly the iodo group—to introduce diverse functional groups through palladium-catalyzed cross-coupling reactions. This approach has enabled the synthesis of novel heterocyclic compounds with potential biological activity. Such synthetic strategies are increasingly important in drug discovery pipelines, where rapid and efficient construction of molecular diversity is essential.

From a synthetic chemistry perspective, 4-Iodo Suberoylanilide Hydroxamic Acid serves as an excellent model for exploring new synthetic methodologies. Its complex structure presents challenges that drive innovation in synthetic techniques, such as transition-metal catalysis and flow chemistry. These advancements not only facilitate the production of this compound but also contribute to the broader field of organic synthesis by developing more sustainable and scalable processes.

The pharmacokinetic properties of 4-Iodo Suberoylanilide Hydroxamic Acid are also subjects of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Initial pharmacokinetic studies suggest that modifications to its structure could enhance its bioavailability and target specificity. These insights are guiding efforts to develop next-generation derivatives with improved pharmacological profiles.

Future research directions may explore the use of 4-Iodo Suberoylanilide Hydroxamic Acid in combination therapies, where it could be paired with other drugs to achieve synergistic effects. This approach is particularly relevant in oncology, where combination treatments often provide better outcomes than single-agent therapies. Additionally, exploring its interactions with other biological targets beyond PARPs and kinases could uncover new therapeutic applications.

In conclusion, 4-Iodo Suberoylanilide Hydroxamic Acid (CAS No. 1219807-87-0) is a multifaceted compound with significant promise in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies for this compound, it is poised to play an increasingly important role in the discovery and development of next-generation medicines.